Cas no 156-06-9 (a-Oxobenzenepropanoic Acid)

a-Oxobenzenepropanoic Acid structure
a-Oxobenzenepropanoic Acid structure
Product Name:a-Oxobenzenepropanoic Acid
CAS No:156-06-9
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00002589
CID:36632
PubChem ID:87574405
Update Time:2025-04-18

a-Oxobenzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-3-phenylpropanoic acid
    • ALPHA-KETO-DL-PHENYLALANINE
    • 3-PHENYLPYRUVIC ACID
    • 3-PHENYL-2-OXOPROPIONIC ACID
    • 2-OXOPHENYLPROPIONIC ACID
    • 2-OXO-3-PHENYLPROPIONIC ACID
    • 2-KETOHYDROCINNAMIC ACID
    • BETA-PHENYLPYRUVIC ACID
    • BENZYLGLYOXYLIC ACID
    • .alpha.-oxo-Benzenepropanoicacid
    • 2-Hydroxy-3-phenylpropenoic acid
    • 3-Phenyl-2-oxopropanoic acid
    • alpha-oxo-benzenepropanoicaci
    • Phenylpyroracemic acid
    • PHENYLPYRUVIC ACID(RG)
    • 2-oxo-3-(phenyl)propionic acid
    • 2-Oxo-3-phenylpropanoic acid,2-Oxo-3-phenylpropionic acid
    • L-PHENYLPYRUVICACID
    • phenylpyruvate
    • phenylpyruvic
    • Pyruvic acid,phenyl
    • α-Keto-DL-phenylalanine
    • Pyruvic acid, phenyl-
    • PHENYLPYRUVIC ACID
    • keto-phenylpyruvate
    • b-phenylpyruvic acid
    • 3-phenyl-2-oxopropanoate
    • alpha-ketohydrocinnamic acid
    • Benzenepropanoic acid, .alpha.-oxo-
    • 2-oxo-3-phenyl-propionic acid
    • 2-oxo-3-phenyl-propanoic acid
    • PHENYLPYRUVIC ACID, REAG
    • Benzenepropanoic
    • Benzenepropanoic acid, alpha-oxo-
    • BTNMPGBKDVTSJY-UHFFFAOYSA-N
    • X7CO62M413
    • PPY
    • 2-Oxo-3-phenylp
    • Phenylpyruvic acid 98%
    • 114-76-1
    • 3-phenylpyruvate
    • keto-phenylpyruvic acid
    • Phenylbrenztraubensaeure
    • alpha-oxo-benzenepropanoic acid
    • 156-06-9
    • 3-(4-hydroxyphenyl)pyruvate
    • a-Oxobenzenepropanoic Acid
    • MDL： MFCD00002589
    • Inchi： 1S/C9H8O3/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)
    • InChI Key： BTNMPGBKDVTSJY-UHFFFAOYSA-N
    • SMILES： OC(C(CC1C=CC=CC=1)=O)=O
    • BRN： 2207312

Computed Properties

  • Exact Mass: 164.04700
  • Monoisotopic Mass: 164.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.2570
  • Melting Point: 150-154 °C (lit.)
  • Boiling Point: 299.1°Cat760mmHg
  • Flash Point: 148.9°C
  • PSA: 54.37000
  • LogP: 0.88280
  • FEMA: 3892 | 2-OXO-3-PHENYLPROPIONIC ACID
  • Sensitiveness: Light & Air Sensitive & Hygroscopic
  • Solubility: Soluble in alcohol, ether, benzene and other solvents

a-Oxobenzenepropanoic Acid Security Information

a-Oxobenzenepropanoic Acid Customs Data

  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

a-Oxobenzenepropanoic Acid Pricemore >>

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a-Oxobenzenepropanoic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:156-06-9)Phenylpyruvic acid
Order Number:LE11912
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:156-06-9)2-Oxo-3-phenylpropanoic acid
Order Number:A883597
Stock Status:in Stock
Quantity:25g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:09
Price ($):466.0/232.0
Email:sales@amadischem.com

a-Oxobenzenepropanoic Acid Related Literature

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:156-06-9)Phenylpyruvic acid
LE11912
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:156-06-9)2-Oxo-3-phenylpropanoic acid
A883597
Purity:99%/99%
Quantity:25g/10g
Price ($):466.0/232.0
Email